[1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol

• IUPAC Name: [1-[2-(2-fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol
• InChI: InChI=1S/C18H24FN3O2/c1-21-11-8-20-18(21)17(23)14-6-9-22(10-7-14)12-13-24-16-5-3-2-4-15(16)19/h2-5,8,11,14,17,23H,6-7,9-10,12-13H2,1H3
• InChI Key: DLPNVMJFSDLBFG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C2CCN(CC2)CCOC3=CC=CC=C3F)O
• Molecular Formula: C18H24FN3O2
• Molecular Weight: 333.4 g/mol

Description

[1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of [1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol involves the inhibition of specific enzymes and receptors that are involved in the progression of various diseases. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the progression of Alzheimer's disease, and dopamine transporter, a receptor that is involved in the progression of Parkinson's disease.
Biochemical and Physiological Effects:
[1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol has been found to exhibit several biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in the regulation of mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

[1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol has several advantages and limitations for lab experiments. One of the advantages is its potent activity against several diseases, which makes it an attractive candidate for drug development. However, one of the limitations is its potential toxicity, which requires careful consideration during the development and testing of this compound.

Future Directions

Several future directions have been proposed for [1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol. One of the future directions is the development of this compound as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. Another future direction is the investigation of the potential use of this compound in the treatment of various types of cancer.
Conclusion:
In conclusion, [1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied and provide valuable insights into the potential use of this compound in scientific research.

Synthesis Methods

The synthesis of [1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol has been achieved using several methods. One of the most commonly used methods involves the reaction of 2-fluorophenol with 1-(piperidin-4-yl)ethanone in the presence of a base, followed by the reaction of the resulting intermediate with 1-methylimidazole and formaldehyde.

Scientific Research Applications

[1-[2-(2-Fluorophenoxy)ethyl]piperidin-4-yl]-(1-methylimidazol-2-yl)methanol has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent activity against several diseases, including cancer, Alzheimer's disease, and Parkinson's disease.